Cas no 2248413-92-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248413-92-3
- EN300-6516849
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate
-
- Inchi: 1S/C17H9FN2O4/c18-12-6-3-7-13-14(12)11(8-19-13)17(23)24-20-15(21)9-4-1-2-5-10(9)16(20)22/h1-8,19H
- InChI Key: BRUMGRBTZGQHOT-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)=CN2
Computed Properties
- Exact Mass: 324.05463493g/mol
- Monoisotopic Mass: 324.05463493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.5Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516849-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 0.05g |
$299.0 | 2025-03-14 | |
| Enamine | EN300-6516849-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 0.1g |
$314.0 | 2025-03-14 | |
| Enamine | EN300-6516849-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 0.25g |
$328.0 | 2025-03-14 | |
| Enamine | EN300-6516849-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 0.5g |
$341.0 | 2025-03-14 | |
| Enamine | EN300-6516849-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 1.0g |
$355.0 | 2025-03-14 | |
| Enamine | EN300-6516849-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 2.5g |
$697.0 | 2025-03-14 | |
| Enamine | EN300-6516849-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 5.0g |
$1033.0 | 2025-03-14 | |
| Enamine | EN300-6516849-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate |
2248413-92-3 | 95.0% | 10.0g |
$1531.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate (CAS No. 2248413-92-3)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate, identified by its CAS number 2248413-92-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of both dioxo and fluoro substituents in its molecular structure imparts distinct reactivity and potential applications, making it a subject of intense research interest.
The 1,3-dioxo moiety, also known as an α-pyrone or chromone-like structure, is known for its role in various biological processes and has been extensively studied for its pharmacological effects. This moiety is often associated with antioxidant, anti-inflammatory, and antimicrobial properties, which have been documented in numerous preclinical and clinical studies. The 4-fluoro substituent, on the other hand, is a common pharmacophore in drug design due to its ability to modulate the electronic properties of the molecule, enhance binding affinity to biological targets, and improve metabolic stability. The combination of these functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate suggests a multifaceted pharmacological profile that warrants further exploration.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these compounds, those incorporating isoindole and indole scaffolds have shown promise in various disease models. The isoindol core is particularly interesting due to its structural similarity to benzodiazepines and its ability to interact with multiple biological receptors. The addition of a fluoro-substituted indole moiety further enhances the compound's potential by introducing additional binding pockets and improving its pharmacokinetic properties. This has led to investigations into the compound's efficacy in treating neurological disorders, cancer, and infectious diseases.
One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate is its potential as a lead compound for drug development. Researchers have leveraged computational chemistry and high-throughput screening techniques to identify derivatives of this molecule that exhibit enhanced biological activity. For instance, studies have demonstrated that modifications at the dioxo and fluoro positions can significantly alter the compound's interactions with target enzymes and receptors. These findings highlight the importance of structure-based drug design in optimizing the pharmacological properties of heterocyclic compounds.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate presents both challenges and opportunities for synthetic chemists. The complex ring system requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. Additionally, modern spectroscopic techniques like NMR spectroscopy and mass spectrometry play a crucial role in characterizing the compound's structure and confirming its identity.
From a medicinal chemistry perspective, the biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate has revealed several promising activities. Preclinical studies have indicated that this compound exhibits potent inhibitory effects against certain kinases involved in cancer progression. Furthermore, it has shown anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. These findings are particularly intriguing given the growing demand for alternative treatments for chronic inflammatory diseases.
The potential therapeutic applications of this compound extend beyond oncology and inflammation. Research has also explored its effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. The isoindole core is known to interact with neurotransmitter receptors, suggesting that this compound could modulate neuronal signaling pathways relevant to these conditions. While further studies are needed to fully elucidate its mechanisms of action, these preliminary findings underscore the compound's versatility as a pharmacological tool.
In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 4_fluoro_1H_indole_3_carboxylate (CAS No._2248413_92_3) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features combined with promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacology,this compound holds great potential for addressing unmet medical needs across multiple disease areas.
2248413-92-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-indole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)